Cas no 18368-58-6 (5-Methylpyridine-2-thiol)

• Product Name: 5-Methylpyridine-2-thiol
• CAS No: 18368-58-6
• MF: C₆H₇NS
• MW: 125.191479921341
• MDL: MFCD02684159
• CID: 135082
• PubChem ID: 4297321
• Update Time: 2025-04-19

5-Methylpyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyridine-2(1H)-thione
• 2(1H)-Pyridinethione,5-methyl-
• 2-MERCAPTO-5-METHYLPYRIDINE
• 5-methyl-1H-pyridine-2-thione
• 5-Methyl-2-pyridthione
• 5-methyl-2-thio-pyridine
• 5-methylpyridine-2-thiol
• 5-Methyl-2-pyridinethiol
• 5-METHYL-2(1H)-THIOPYRIDONE
• 2(1H)-Pyridinethione,5-methyl-(8CI,9CI)
• SCHEMBL342245
• MFCD02684159
• J-650047
• A812806
• 2(1H)-Pyridinethione, 5-methyl-
• D94854
• 18368-58-6
• DS-15703
• IYKXPOCKTZADOH-UHFFFAOYSA-
• IYKXPOCKTZADOH-UHFFFAOYSA-N
• AKOS022182502
• AKOS000146514
• SB52432
• Z271138132
• M3364
• 5-Methyl-2(1H)-pyridinethione #
• DTXSID70401686
• AM100423
• CS-0152866
• FT-0656733
• EN300-39910
• 5-methyl-1,2-dihydropyridine-2-thione
• InChI=1/C6H7NS/c1-5-2-3-6(8)7-4-5/h2-4H,1H3,(H,7,8)
• 5-Methylpyridine-2-thiol

• MDL： MFCD02684159
• Inchi： 1S/C6H7NS/c1-5-2-3-6(8)7-4-5/h2-4H,1H3,(H,7,8)
• InChI Key： IYKXPOCKTZADOH-UHFFFAOYSA-N
• SMILES： S=C1C=CC(C)=CN1

Computed Properties

• Exact Mass: 125.03000
• Monoisotopic Mass: 125.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.15
• Boiling Point: 195.1°Cat760mmHg
• Flash Point: 71.8°C
• Refractive Index: 1.619
• PSA: 51.69000
• LogP: 1.67870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines